N-{4-[(acetylamino)sulfonyl]phenyl}-2-methylpentanamide

• IUPAC Name: N-[4-(acetylsulfamoyl)phenyl]-2-methylpentanamide
• InChI: InChI=1S/C14H20N2O4S/c1-4-5-10(2)14(18)15-12-6-8-13(9-7-12)21(19,20)16-11(3)17/h6-10H,4-5H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: DSEYIKWVSGYNEA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC(=O)C
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

N-{4-[(acetylamino)sulfonyl]phenyl}-2-methylpentanamide, also known as NS-398, is a nonsteroidal anti-inflammatory drug (NSAID) that has been widely used in scientific research. It was first synthesized in the early 1990s as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. Since then, NS-398 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.

Mechanism of Action

N-{4-[(acetylamino)sulfonyl]phenyl}-2-methylpentanamide selectively inhibits COX-2, an enzyme that is induced during inflammation and is responsible for the production of prostaglandins, which play a key role in the inflammatory response. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease. Moreover, this compound has been studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

N-{4-[(acetylamino)sulfonyl]phenyl}-2-methylpentanamide has several advantages for lab experiments. It is a selective COX-2 inhibitor, which allows researchers to study the specific role of COX-2 in various diseases. Moreover, this compound has been extensively studied and its pharmacokinetics and pharmacodynamics are well understood. However, this compound also has some limitations. It is a synthetic compound and may have off-target effects. Moreover, its efficacy and safety in humans are not well established.

Future Directions

N-{4-[(acetylamino)sulfonyl]phenyl}-2-methylpentanamide has several potential future directions in scientific research. It can be further studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. Moreover, this compound can be used as a tool compound to study the specific role of COX-2 in various diseases. Furthermore, this compound can be modified to develop more potent and selective COX-2 inhibitors with improved efficacy and safety profiles.

Scientific Research Applications

N-{4-[(acetylamino)sulfonyl]phenyl}-2-methylpentanamide has been extensively used in scientific research as a selective COX-2 inhibitor. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in various animal models. Moreover, this compound has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.